Cas no 195607-62-6 (5-iodo-1-benzothiophene-2-carbonitrile)

• Product Name: 5-iodo-1-benzothiophene-2-carbonitrile
• CAS No: 195607-62-6
• MF: C₉H₄INS
• MW: 285.104232788086
• CID: 1387790
• PubChem ID: 18702959
• Update Time: 2025-04-20

5-iodo-1-benzothiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-iodo-1-benzothiophene-2-carbonitrile
• 5-Iod-1-benzothiophen-2-carbonitril
• LogP
• 195607-62-6
• 2-cyano-5-iodobenzo[b]thiophene
• SCHEMBL8082550
• BEUWOGZLEQFBND-UHFFFAOYSA-N
• DTXSID301282672
• 5-Iodobenzo[b]thiophene-2-carbonitrile

• Inchi： 1S/C9H4INS/c10-7-1-2-9-6(3-7)4-8(5-11)12-9/h1-4H
• InChI Key： BEUWOGZLEQFBND-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)C=C(C#N)S2

Computed Properties

• Exact Mass: 284.91052
• Monoisotopic Mass: 284.91092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 23.79